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Compound of Interest

Compound Name: Acid Red 186

cat. No.: B1585011

An In-depth Technical Guide to Acid Red 186

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and physicochemical properties of Acid Red 186 (C.I. 18810). It also details the
experimental protocols for its synthesis and analysis, designed for researchers, scientists, and
professionals in drug development and related fields.

Molecular Structure and Formula

Acid Red 186 is a metallized acid dye, belonging to the single azo, metal complex class of
colorants.[1] While the uncomplexed disodium salt of the azo ligand has a molecular formula of
C20H14N4Na20sSz, the final commercial dye is a chromium complex. The manufacturing
process involves the chelation of the azo dye with a chromium ion.[1] This results in a more
stable and lightfast dye. The widely accepted molecular formula for the chromium complex is
C20H12CrN4NaOsSa.

The synthesis involves the diazotization of 4-amino-3-hydroxynaphthalene-1-sulfonic acid,
which is then coupled with 1-(3-sulfophenyl)-3-methyl-5-pyrazolone.[1] The resulting azo
compound acts as a bidentate ligand, coordinating with a chromium(lIl) ion.

Caption: Molecular structure of Acid Red 186 chromium complex.

Quantitative Data

The following table summarizes the key physicochemical properties of Acid Red 186.
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Property Value Reference(s)
C.l. Name Acid Red 186 [1]

C.I. Number 18810 [1][2]

CAS Number 52677-44-8 [1][2]
Molecular Formula C20H12CrN4NaOsS:2

Molecular Weight 575.44 g/mol

Appearance Purplish-red powder [3]

Amax 510 nm [4115]

Soluble in water; slightly
Solubility soluble in ethanol and [1][3]

acetone; insoluble in toluene

N Expected to be most stable in
pH Stability [6]
the pH range of 5-13

Lightfastness (AATCC) 6 (on a scale of 1-8) [6]

Experimental Protocols

The industrial synthesis of Acid Red 186 is a multi-step process involving diazotization, azo
coupling, and metallization.[1]

Workflow for the Synthesis of Acid Red 186
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Starting Materials

4-Amino-3-hydroxynaphthalene-
1-sulfonic acid

Readtion Steps
Y

Step 1: Diazotization

1-(3-Sulfophenyl)-3-methyl-
5-pyrazolone

| Hydrochloric Acid (HCI) | |

Sodium Nitrite (NaNO2) | |Chromium Source (e.g., Formic Acid Chromium)

Step 2: Azo Coupling

Step 3: Metallization

Step 4: Isolation & Drying

Final groduct

Acid Red 186 Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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